Cas no 60638-81-5 (Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate)

• Product Name: Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate
• CAS No: 60638-81-5
• MF: C₈H₇ClO₅S
• MW: 250.656180620193
• MDL: MFCD11857789
• CID: 1032260
• PubChem ID: 12581955
• Update Time: 2025-04-20

Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chlorosulfonyl)-2-hydroxybenzoate
• methyl 5-chlorosulfonyl-2-hydroxybenzoate
• 5-chlorosulfonyl-2-hydroxy-benzoic acid methyl ester
• 5-Chlorsulfonyl-2-hydroxy-benzoesaeure-methylester
• AC1Q42RM
• AG-G-20130
• AK122931
• CTK5B1958
• EN300-41123
• methyl 3-chlorosulfonyl-6-hydroxybenzoate
• W11385
• DTXSID30503317
• DB-334866
• JCUQSWVHGVRETC-UHFFFAOYSA-N
• CS-0311470
• AKOS015891163
• GS3082
• BS-14110
• 60638-81-5
• SCHEMBL1647307
• MFCD11857789
• Methyl5-(chlorosulfonyl)-2-hydroxybenzoate
• Benzoic acid, 5-(chlorosulfonyl)-2-hydroxy-, methyl ester
• ALBB-031175

• MDL： MFCD11857789
• Inchi： 1S/C8H7ClO5S/c1-14-8(11)6-4-5(15(9,12)13)2-3-7(6)10/h2-4,10H,1H3
• InChI Key： JCUQSWVHGVRETC-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)OC)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 249.97031
• Monoisotopic Mass: 249.9702722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters